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Compound of Interest

Compound Name: 16:0-17:0 Cyclo PC

Cat. No.: B15548574 Get Quote

For researchers, scientists, and drug development professionals working with 1-palmitoyl-2-

(cis-9,10-methylene)heptadecanoyl-sn-glycero-3-phosphocholine (16:0-17:0 Cyclo PC),

adherence to proper safety and handling protocols is paramount to ensure a safe laboratory

environment and maintain product integrity. While 16:0-17:0 Cyclo PC is not classified as a

hazardous substance or mixture, following standard laboratory safety procedures is essential.

Personal Protective Equipment (PPE) and Safety
Measures
When handling 16:0-17:0 Cyclo PC, especially in its powder form, the following personal

protective equipment should be utilized to minimize exposure and prevent contamination.

PPE Category Recommended Equipment

Eye/Face Protection Safety glasses with side-shields or goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile) and a lab

coat.

Respiratory Protection

Not required under normal use with adequate

ventilation. If dust is generated, a NIOSH-

approved respirator is recommended.
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It is also advised to work in a well-ventilated area. An eyewash station and safety shower

should be readily accessible as a standard laboratory precaution.

Operational Plan for Handling
Storage:

16:0-17:0 Cyclo PC should be stored as a powder at -20°C in a tightly sealed glass vial.[1][2]

To prevent degradation from moisture, allow the container to warm to room temperature before

opening.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare a clean

and designated workspace, preferably in a chemical fume hood if weighing the powder.

Weighing: To weigh the powder, carefully open the vial in an area with minimal air currents to

avoid dispersal. Use a clean spatula to transfer the desired amount to a tared weigh boat or

directly into your reaction vessel.

Dissolving: If creating a solution, add the appropriate solvent to the vessel containing the

16:0-17:0 Cyclo PC. Cap the vessel and mix by vortexing or sonicating until fully dissolved.

Cleaning: After handling, thoroughly clean the spatula and work area. Dispose of any

contaminated materials according to the disposal plan.

Post-Handling: Remove gloves and wash hands thoroughly with soap and water.

Disposal Plan
While not classified as hazardous, 16:0-17:0 Cyclo PC should be disposed of responsibly to

prevent environmental contamination.

Waste Segregation and Collection:

Solid Waste: Collect any unused 16:0-17:0 Cyclo PC powder and any materials

contaminated with the powder (e.g., weigh boats, pipette tips) in a designated, sealed, and

clearly labeled hazardous waste container.
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Liquid Waste: If 16:0-17:0 Cyclo PC has been dissolved in a solvent, it should be disposed

of in the appropriate solvent waste container. Do not pour down the drain.

Disposal Method:

The recommended method for the disposal of chemical waste of this nature is incineration by a

licensed hazardous waste disposal contractor. Contact your institution's Environmental Health

and Safety (EHS) office to arrange for pickup and proper disposal.

First Aid Measures
In the event of accidental exposure, follow these first aid guidelines:

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

After Skin Contact: Wash the affected area with soap and plenty of water.

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

After Swallowing: Rinse mouth with water. Do not induce vomiting. Seek medical advice.
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Workflow for Safe Handling of 16:0-17:0 Cyclo PC
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Caption: Workflow for the safe handling of 16:0-17:0 Cyclo PC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. avantiresearch.com [avantiresearch.com]

2. scientificlabs.ie [scientificlabs.ie]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling 16:0-17:0
Cyclo PC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548574#personal-protective-equipment-for-
handling-16-0-17-0-cyclo-pc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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